1-Biphenyl-4-yl-4-phenylbutane-1,4-dione
Description
1-Biphenyl-4-yl-4-phenylbutane-1,4-dione is a diketone derivative with a butane-1,4-dione core substituted at positions 1 and 4 with biphenyl-4-yl and phenyl groups, respectively. These analogs share functional and structural similarities, enabling comparative analysis of substituent effects on properties and applications.
Properties
IUPAC Name |
1-phenyl-4-(4-phenylphenyl)butane-1,4-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18O2/c23-21(19-9-5-2-6-10-19)15-16-22(24)20-13-11-18(12-14-20)17-7-3-1-4-8-17/h1-14H,15-16H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICOWQYTZNMUQOP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CCC(=O)C3=CC=CC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-Biphenyl-4-yl-4-phenylbutane-1,4-dione typically involves the reaction of biphenyl derivatives with phenylbutane-1,4-dione under controlled conditions. One common method includes the use of Friedel-Crafts acylation, where biphenyl is reacted with an acyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride .
Industrial Production Methods: On an industrial scale, the production of 1-Biphenyl-4-yl-4-phenylbutane-1,4-dione may involve continuous flow reactors to ensure consistent quality and yield. The use of advanced purification techniques such as recrystallization and chromatography is essential to obtain the compound in high purity .
Chemical Reactions Analysis
Types of Reactions: 1-Biphenyl-4-yl-4-phenylbutane-1,4-dione undergoes various chemical reactions, including:
Common Reagents and Conditions:
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Halogens (e.g., bromine) in the presence of a Lewis acid catalyst.
Major Products Formed:
Oxidation: Carboxylic acids, ketones.
Reduction: Alcohols, alkanes.
Substitution: Halogenated biphenyl derivatives, nitro biphenyl derivatives.
Scientific Research Applications
1-Biphenyl-4-yl-4-phenylbutane-1,4-dione has diverse applications in scientific research, including:
Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.
Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.
Industry: Utilized in the production of advanced materials, such as polymers and liquid crystals.
Mechanism of Action
The mechanism by which 1-Biphenyl-4-yl-4-phenylbutane-1,4-dione exerts its effects involves interactions with specific molecular targets and pathways. For instance, its antimicrobial activity may be attributed to the disruption of bacterial cell membranes or inhibition of essential enzymes . In cancer research, the compound may induce apoptosis in cancer cells through the activation of specific signaling pathways .
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table summarizes key structural and functional differences among 1-Biphenyl-4-yl-4-phenylbutane-1,4-dione and its analogs:
Key Observations:
- Substituent Effects : The biphenyl-4-yl group in the target compound introduces significant steric bulk and extended π-conjugation compared to methoxyphenyl or dihydrodioxin substituents. This may enhance thermal stability and influence electronic properties .
- Functional Group Differences: Unlike 4-phenylbutyrophenone (a mono-ketone), the target compound and its analogs (e.g., ) feature diketone groups, which increase polarity and reactivity in nucleophilic additions or cyclization reactions .
Physical and Electronic Properties
- Solubility : The methoxyphenyl analog () is soluble in alcohols and aromatic solvents, while the dihydrodioxin analog () may exhibit lower solubility due to its fused ring system.
- Dipole Moments: Pyran-2,4-dione derivatives () with polar substituents (e.g., β-enamino groups) show higher dipole moments (e.g., 2a: 6.43 D), which correlate with enhanced intermolecular interactions in crystal packing.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
